1-(2-Aminopropanoyl)piperidine-3-carboxylic acid

• Molecular Formula: C9H16N2O3
• Molecular Weight: 200.23 g/mol
• IUPAC Name: 1-(2-aminopropanoyl)piperidine-3-carboxylic acid
• InChI: InChI=1S/C9H16N2O3/c1-6(10)8(12)11-4-2-3-7(5-11)9(13)14/h6-7H,2-5,10H2,1H3,(H,13,14)
• InChI Key: GWJKPCNDUDYTON-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCCC(C1)C(=O)O)N

Description

1-(2-Aminopropanoyl)piperidine-3-carboxylic acid (CAS: 1249683-43-9) is a piperidine derivative functionalized with a 2-aminopropanoyl group at the 1-position and a carboxylic acid moiety at the 3-position. Its synthesis typically involves multi-step protection and deprotection strategies, as seen in related piperidine derivatives (e.g., tert-butyloxycarbonyl (Boc) protection and subsequent hydrolysis) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-Aminopropanoyl)piperidine-3-carboxylic acid typically involves the reaction of piperidine derivatives with appropriate reagents. One common method includes the use of piperidine-3-carboxylic acid as a starting material, which is then reacted with 2-aminopropanoic acid under specific conditions to yield the desired compound .

Industrial Production Methods

Industrial production methods for this compound are not widely documented. the synthesis generally follows similar routes as laboratory methods, with optimizations for scale-up and cost-efficiency .

Chemical Reactions Analysis

Types of Reactions

1-(2-Aminopropanoyl)piperidine-3-carboxylic acid undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions typically involve reagents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the amino group, using reagents like alkyl halides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Amines or alcohols.

Substitution: Alkylated derivatives.

Scientific Research Applications

Scientific Research Applications of 1-(2-Aminopropanoyl)piperidine-3-carboxylic Acid

1-(2-Aminopropanoyl)piperidine-3-carboxylic acid hydrochloride is a compound with diverse applications in scientific research, spanning chemistry, biology, medicine, and industry. Its potential stems from its unique chemical structure, which includes a piperidine ring and an amino acid moiety, enabling it to interact with biological targets effectively.

Applications

• Chemistry It serves as a fundamental building block in synthesizing various organic compounds.
• Biology The compound is studied for its potential effects on biological systems, particularly in relation to neurotransmitter activity.
• Medicine It is investigated for potential use in developing anticonvulsant drugs and other therapeutic agents.
• Industry It may be used in the production of specialty chemicals and pharmaceuticals.

1-(2-Aminopropanoyl)piperidine-3-carboxylic acid hydrochloride, also known as alanylpiperidine-3-carboxylic acid hydrochloride, is a compound of interest due to its potential biological activities. Research indicates that this compound exhibits potential anticancer activity. A study demonstrated that derivatives of this compound could inhibit tumor growth in vitro by targeting cancer cell metabolism and proliferation pathways.

Anticancer Properties

Research indicates that this compound exhibits potential anticancer activity. A study demonstrated that derivatives of this compound could inhibit tumor growth in vitro by targeting cancer cell metabolism and proliferation pathways.

Compound	IC50 (µM)	Cell Line
Alanylpiperidine	10	MCF-7 (Breast)
Control	>50	MCF-7 (Breast)

Neuroprotective Effects

In animal models, the compound has shown neuroprotective effects, which may be attributed to its ability to modulate neurotransmitter levels. This activity suggests potential applications in treating neurodegenerative diseases. In a neuroprotection study involving mice subjected to induced oxidative stress, administration of this compound resulted in reduced neuronal damage compared to controls. Behavioral assessments indicated improved cognitive function post-treatment.

Antimicrobial Activity

Mechanism of Action

The mechanism of action of 1-(2-Aminopropanoyl)piperidine-3-carboxylic acid involves its interaction with specific molecular targets in the brain. It is believed to modulate the activity of neurotransmitters, particularly gamma-aminobutyric acid (GABA), which plays a crucial role in inhibiting neuronal excitability. This modulation helps in controlling seizures and other neurological disorders .

Comparison with Similar Compounds

1-(Pyrimidin-2-yl)piperidine-3-carboxylic Acid Hydrochloride

• CAS : 1185296-02-9
• Molecular Formula : C₁₀H₁₄ClN₃O₂
• The hydrochloride salt enhances solubility in polar solvents.
• Applications : Pyrimidine derivatives are common in kinase inhibitors and antiviral agents, suggesting possible biological relevance .

1-(6-Methylpyrazin-2-yl)piperidine-3-carboxylic Acid

• CAS : 930111-02-7
• Molecular Formula : C₁₁H₁₅N₃O₂
• Melting Point : 185–186.5°C
• Key Features : The methylpyrazine group confers metabolic stability and improved lipophilicity compared to unsubstituted pyrazine derivatives.
• Commercial Availability : Priced at JPY 70,200/g (97% purity), indicating high production costs .

1-(4-Aminophenyl)piperidine-3-carboxylic Acid

• CAS : 1177345-22-0
• Molecular Formula : C₁₂H₁₆N₂O₂
• Key Features: The 4-aminophenyl group enables conjugation or covalent binding to biomolecules. The primary amine may participate in Schiff base formation or crosslinking.
• Synonyms: Widely cataloged with multiple suppliers (e.g., AldrichCPR, AKOS016007984) .

1-[(2-Nitrophenyl)acetyl]piperidine-3-carboxylic Acid

• Molecular Formula : C₁₄H₁₆N₂O₅
• This compound may serve as a precursor for reduced amine derivatives .

Commercial and Research Accessibility

• Cost : High-purity derivatives (e.g., 97% 1-(6-Methylpyrazin-2-yl)piperidine-3-carboxylic acid at JPY 70,200/g) suggest significant R&D investment .

Biological Activity

1-(2-Aminopropanoyl)piperidine-3-carboxylic acid, also known as a piperidine derivative, has garnered attention in medicinal chemistry due to its potential biological activities. This compound's structure allows it to interact with various biological targets, making it a subject of interest for therapeutic applications.

Chemical Structure and Properties

The molecular formula for 1-(2-Aminopropanoyl)piperidine-3-carboxylic acid is $C_9H_{14}N_2O_2$. The compound features a piperidine ring, which is known for its role in various pharmacological activities, and an amino acid moiety that may contribute to its biological interactions.

The biological activity of 1-(2-Aminopropanoyl)piperidine-3-carboxylic acid is primarily attributed to its ability to modulate neurotransmitter systems and influence receptor activity. Specifically, it has been studied for its interactions with:

• GABA receptors : There is evidence suggesting that derivatives of piperidine can enhance GABAergic signaling, which may have implications in treating anxiety and depression disorders.
• NMDA receptors : Compounds similar to this one have been shown to affect NMDA receptor activity, which is crucial for synaptic plasticity and memory function.

Biological Activity Overview

1-(2-Aminopropanoyl)piperidine-3-carboxylic acid exhibits several biological activities that can be categorized as follows:

Activity	Description	References
Antidepressant	Potential modulation of serotonin and norepinephrine levels.
Anti-inflammatory	May inhibit inflammatory pathways through receptor modulation.
Neuroprotective	Protects neurons from excitotoxicity via NMDA receptor interaction.
Antimicrobial	Exhibits activity against certain bacterial strains.

Case Studies

Several studies have explored the pharmacological effects of 1-(2-Aminopropanoyl)piperidine-3-carboxylic acid:

• Antidepressant Effects : A study demonstrated that compounds with similar structures could increase the levels of brain-derived neurotrophic factor (BDNF), which is associated with improved mood and cognitive function in animal models of depression .
• Anti-inflammatory Activity : Research indicated that piperidine derivatives can act as P2Y14 receptor antagonists, which play a role in inflammatory responses. This suggests that 1-(2-Aminopropanoyl)piperidine-3-carboxylic acid may have therapeutic potential in treating conditions like asthma and chronic pain .
• Neuroprotection : In vitro studies showed that this compound could protect neuronal cells from glutamate-induced toxicity, indicating its potential use in neurodegenerative diseases .

Q & A

Basic Research Questions

Q. What synthetic routes are commonly employed for the preparation of 1-(2-Aminopropanoyl)piperidine-3-carboxylic acid, and what key reaction parameters require optimization?

• Methodological Answer : A validated synthesis route involves hydrolysis of tert-butyl ester intermediates under basic conditions. For example, LiOH·H₂O in a THF/water mixture facilitates ester cleavage, followed by acidification (1 M HCl) to precipitate the carboxylic acid product . Critical parameters include:

• Reaction Temperature : Maintain at 20°C to avoid side reactions.
• Acidification Control : Adjust to pH 4 to ensure complete protonation and crystallization.
• Purification : Use vacuum filtration and methanol washes to isolate the product .

Q. Which analytical techniques are most suitable for confirming the structural identity and purity of 1-(2-Aminopropanoyl)piperidine-3-carboxylic acid in research settings?

• Methodological Answer :

• LC-MS : Confirm molecular weight ([M+H]+) and retention time for purity assessment (e.g., LC-MS with 5–95% acetonitrile gradient) .
• NMR Spectroscopy : Analyze proton environments, particularly the piperidine and aminopropanoyl moieties, to verify stereochemistry and functional groups .
• Melting Point Analysis : Compare observed melting points (e.g., 151–152°C for structural analogs) with literature values to assess crystallinity and purity .

Advanced Research Questions

Q. How should researchers address inconsistencies between computational predictions (e.g., theoretical NMR shifts) and experimental spectroscopic data for this compound?

• Methodological Answer :

• Density Functional Theory (DFT) Calculations : Refine computational models by incorporating solvent effects (e.g., DMSO or water) and protonation states to match experimental conditions .
• Isotopic Labeling : Use ¹³C or ¹⁵N-labeled analogs to resolve ambiguities in NMR assignments, particularly for overlapping signals in the piperidine ring .
• Cross-Validation : Compare data with structurally related compounds (e.g., 1-(pyrazin-2-yl)piperidine-3-carboxylic acid) to identify systematic errors in spectral interpretation .

Q. What methodological approaches are recommended for studying the metabolic pathways or degradation products involving 1-(2-Aminopropanoyl)piperidine-3-carboxylic acid in biological systems?

• Methodological Answer :

• In Vitro Metabolism Studies : Incubate the compound with liver microsomes or hepatocytes, followed by LC-HRMS to detect phase I/II metabolites .
• Impurity Profiling : Use gradient HPLC with UV detection (e.g., 210 nm) to identify degradation products under stress conditions (heat, light, acidic/basic hydrolysis) .
• Isotope Tracing : Administer ¹⁴C-labeled compound in cell cultures to track incorporation into metabolic pathways .

Q. In multi-step syntheses involving acid-sensitive intermediates of 1-(2-Aminopropanoyl)piperidine-3-carboxylic acid, what protective strategies and purification techniques ensure high yield and purity?

• Methodological Answer :

• Protective Groups : Use tert-butoxycarbonyl (Boc) groups to shield amines during acidic steps, followed by TFA deprotection .
• Low-Temperature Workup : Perform acidifications at 0–5°C to minimize decomposition of labile intermediates .
• Chromatographic Purification : Employ reverse-phase flash chromatography (C18 silica, acetonitrile/water gradients) to separate closely related byproducts .